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Compound of Interest

Compound Name: 1,8-Dimethoxyanthraquinone

Cat. No.: B191110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of chemical reagents are critical for ensuring laboratory

safety and environmental protection. 1,8-Dimethoxyanthraquinone, a compound used in

various research applications, requires careful management due to its potential health hazards.

This guide provides essential, step-by-step information for its safe disposal, ensuring

compliance and minimizing risks.

Immediate Safety and Handling Precautions
Before handling or disposing of 1,8-Dimethoxyanthraquinone, it is imperative to observe

stringent safety measures. The compound is classified as a potential carcinogen (Category 1B)

and may cause an allergic skin reaction.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and chemical safety goggles with side shields.[1] If there is a risk

of generating dust, approved respiratory protection is required.

Ventilation: All handling of 1,8-Dimethoxyanthraquinone should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of

dust.
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Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing. In the event of skin

contact, immediately remove all contaminated clothing and wash the affected area

thoroughly with soap and water.

Storage: Store the chemical in a tightly closed, clearly labeled container in a dry, cool, and

well-ventilated location. It should be stored locked up or in an area accessible only to

qualified personnel.

Key Chemical and Safety Data
The following table summarizes essential quantitative data for 1,8-Dimethoxyanthraquinone.

Property Value Source(s)

CAS Number 6407-55-2 [2][3][4]

Molecular Formula C₁₆H₁₂O₄ [4][5]

Molecular Weight 268.26 g/mol [2][5][6]

GHS Hazard Statements

H317: May cause an allergic

skin reaction.H350: May cause

cancer.

GHS Precautionary

Statements

P201, P202, P261, P272,

P280, P302+P352,

P308+P313, P333+P313,

P363, P405, P501

Physical State Solid, Powder

Melting Point 223 °C [6]

Experimental Protocols and Procedures
Spill Management Protocol
In the event of a small spill, follow these procedures to safely contain and clean the area:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate vicinity and

secure the area. Ensure adequate ventilation.
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Avoid Dust Generation: Do not dry sweep. Carefully dampen the spilled solid material with a

suitable solvent like 60-70% ethanol to prevent dust from becoming airborne.[7]

Collect the Material: Using absorbent paper or pads, carefully collect the dampened material.

[7]

Package for Disposal: Place all collected material and any contaminated cleaning supplies

(gloves, wipes, etc.) into a suitable, sealable container.[7]

Label as Hazardous Waste: Clearly label the container with "Hazardous Waste" and the

chemical name "1,8-Dimethoxyanthraquinone".[7]

Decontaminate the Area: Thoroughly wash the contaminated surface with soap and water.[7]

Step-by-Step Disposal Procedure
1,8-Dimethoxyanthraquinone and its empty containers must be treated as hazardous waste.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[8]

Waste Collection:

Collect waste 1,8-Dimethoxyanthraquinone, including any contaminated materials, in a

designated, compatible, and sealable container.

Leave chemicals in their original containers whenever possible. Do not mix with other

waste streams.

Labeling:

Ensure the waste container is clearly and accurately labeled as "Hazardous Waste" and

includes the full chemical name: "1,8-Dimethoxyanthraquinone".

Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.
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Final Disposal:

The primary and recommended method for disposal is to use a licensed and approved

hazardous waste disposal company.[1] Arrange for professional pickup and disposal in

accordance with all local, state, and federal regulations.

For facilities with the appropriate permits and equipment, an alternative is incineration.[1]

[7] This involves dissolving or mixing the material with a combustible solvent and burning it

in a chemical incinerator equipped with an afterburner and scrubber.[1][7] This procedure

must only be performed by trained professionals.

Container Disposal:

Empty containers are also considered hazardous waste as they retain chemical residue.

They must be handled and disposed of in the same manner as the chemical itself.

Disposal Workflow
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Preparation & Handling

Disposal Path

Start:
Waste 1,8-Dimethoxyanthraquinone

(Solid or Contaminated Material)

Wear Full PPE:
Gloves, Goggles, Lab Coat,

Respirator (if dust risk)

Always

Collect waste in a
designated, sealed container

Label container:
'Hazardous Waste'

'1,8-Dimethoxyanthraquinone'

Is material a spill?

Follow Spill Management Protocol:
1. Dampen to prevent dust

2. Collect material
3. Package & Label

Yes

Store sealed container in a
secure secondary containment area

No
(Routine Waste)

Arrange pickup with a licensed
hazardous waste disposal company

End:
Proper & Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,8-Dimethoxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b191110?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-8-dichloroanthraquinone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dimethoxyanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dimethoxyanthraquinone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3916108.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=6407-55-2&id=730787
https://wap.guidechem.com/encyclopedia/1-8-dimethoxyanthraquinone-dic192037.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3916108.htm
https://www.benchchem.com/pdf/Safe_Disposal_of_Anthraquinone_d8_A_Procedural_Guide.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12192%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b191110#1-8-dimethoxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b191110#1-8-dimethoxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b191110#1-8-dimethoxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b191110#1-8-dimethoxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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